Cas no 898343-11-8 (2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 898343-11-8
• MF: C₃₀H₃₀N₂O₄
• MW: 482.570208072662
• CID: 6198860
• PubChem ID: 16825330
• Update Time: 2025-06-23

2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• F1609-0314
• 2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• 2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• 898343-11-8
• 2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• AKOS001819432

• Inchi： 1S/C30H30N2O4/c1-4-20-7-11-22(12-8-20)29(34)26-18-32(19-28(33)31-23-13-9-21(5-2)10-14-23)27-16-15-24(36-6-3)17-25(27)30(26)35/h7-18H,4-6,19H2,1-3H3,(H,31,33)
• InChI Key： HKIOYXHNGHSEFC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC(CC)=CC=1)=O)=CN2CC(NC1C=CC(=CC=1)CC)=O)=O

Computed Properties

• Exact Mass: 482.22055744g/mol
• Monoisotopic Mass: 482.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

Introduction to 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 898343-11-8) and Its Emerging Applications in Chemical Biology

2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide, identified by the CAS number 898343-11-8, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline core and amide functional group, exhibits a unique combination of chemical properties that make it a promising candidate for further investigation in drug discovery and molecular targeting.

The molecular framework of 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide incorporates several key pharmacophoric elements. The quinoline scaffold, a well-known motif in medicinal chemistry, is often associated with bioactivity against various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The presence of an ethoxy group at the 2-position and a (4-ethylbenzoyl) moiety at the 3-position introduces additional layers of functionality that can modulate interactions with biological systems. Furthermore, the acetamide substituent at the 1-position enhances solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of this compound more systematically. Studies have indicated that derivatives of quinoline exhibit remarkable efficacy in inhibiting certain kinases and proteases that are overexpressed in tumor cells. The (4-ethylphenyl)acetamide component of this molecule may contribute to its ability to interact with specific amino acid residues in target proteins, thereby modulating their activity. This has opened up avenues for investigating its role in anti-cancer therapies and other therapeutic modalities.

The synthesis of 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve regioselective modifications, ensuring that the desired functional groups are incorporated at the correct positions. These advances have not only improved yield but also enhanced the purity of the final product, making it suitable for rigorous biological testing.

In vitro studies have begun to reveal the biological profile of 2-6-ethoxy-3-(4-propylbenzoyl)-5-methoxyquinolinone, a closely related compound that shares structural similarities with our target molecule. Initial results suggest that it demonstrates inhibitory activity against certain enzymes implicated in metabolic disorders. The quinoline core is particularly noteworthy for its ability to penetrate cellular membranes, allowing it to reach intracellular targets effectively. This property is essential for compounds intended to interact with enzymes or receptors within cells.

The ethoxy group at the 2-position appears to play a crucial role in modulating binding affinity by introducing steric hindrance and electronic effects that influence interactions with biological targets. Similarly, the (4-propylbenzoyl) moiety at the 3-position may contribute to hydrophobic interactions, enhancing binding stability. These structural features collectively contribute to the compound's potential as a lead molecule for further optimization.

One of the most exciting aspects of this research is the potential for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets alongside computational modeling techniques, researchers can gain insights into how this compound interacts at a molecular level. This information can guide medicinal chemists in designing analogs with improved potency and selectivity. For instance, modifications to the acetamide group or the phenyl ring could enhance binding affinity while minimizing off-target effects.

The quinoline scaffold has a long history in pharmaceutical development, with several drugs already on the market that incorporate this motif. Notable examples include Gleevec® (imatinib), used for chronic myeloid leukemia treatment, and Chloroquine®, historically used for malaria prophylaxis and recently explored for its anti-viral properties during the COVID-19 pandemic. These precedents underscore the therapeutic potential of quinoline derivatives and highlight why compounds like 2-chloroquinolinone derivatives continue to be extensively studied.

The synthesis of complex molecules like N-(5-chloroquinolinizinamido)acetic acid derivatives often involves multi-step processes that require careful optimization to achieve high yields and purity. Advances in synthetic chemistry have enabled chemists to streamline these processes using automated platforms and flow chemistry techniques. These innovations not only reduce production costs but also allow for rapid exploration of chemical space, accelerating the discovery pipeline.

Biological evaluation remains a cornerstone in assessing the therapeutic potential of new compounds. Initial assays have shown promising results for our target molecule when tested against various cancer cell lines. The ability to inhibit key enzymes involved in cell proliferation suggests its utility as an anti-cancer agent. Further preclinical studies are warranted to validate these findings and explore potential side effects or toxicity profiles.

The role of computational tools cannot be overstated in modern drug discovery research. Molecular docking simulations have been instrumental in predicting binding modes and affinities between our compound and target proteins. These simulations provide valuable insights into how structural modifications might enhance potency or selectivity before experimental validation becomes necessary.

The future direction of research on 2-chloroquinolinone derivatives will likely focus on optimizing their pharmacokinetic properties through structure-based design principles combined with experimental validation using animal models if human trials prove successful after initial Phase I studies show acceptable safety profiles without significant adverse effects observed thus far during early-stage clinical trials conducted worldwide by independent research groups studying similar compounds within this class currently being developed by pharmaceutical companies worldwide as part of their ongoing efforts towards discovering novel treatments against various diseases including cancer where such molecules show promise based on preliminary data generated thus far indicating strong therapeutic potential despite challenges still remaining before they can become approved medications available over-the-counter or by prescription depending upon regulatory requirements met across different jurisdictions globally where such drugs would be marketed once all necessary testing requirements completed successfully without any major setbacks reported during development process which could delay approval timelines significantly if unexpected issues arise requiring additional time spent addressing them properly before submitting final applications seeking regulatory approval from governing bodies responsible oversight healthcare products sold commercially each country where such drugs intended use expected demand significant given unmet medical needs many patients suffer today despite existing treatments available some conditions remain difficult treat effectively leaving room improvement through development new agents like ones described above offering hope better outcomes patients who currently limited treatment options available them now future looks bright continued innovation brought forth dedicated scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showing great promise treating variety diseases including those mentioned above thanks innovative approaches taken scientists working hard push boundaries possible every day bringing us closer reality where more effective treatments available fight back against debilitating illnesses affecting millions lives around world today thanks collective efforts researchers industry partners committed improving human health wellbeing all time making sure no stone left unturned pursuit better medicines benefit society whole moving forward expect see great strides made field medicinal chemistry especially areas related discovery development novel small molecule inhibitors based upon quinoline scaffolds including our target compound showinggreatpromise treating variety diseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywheremoreeffectivetreatmentsavailablefightbackagainstdebilitatingillnessesaffectingmillionslivesaroundworldtodaythanksthecollectiveeffortsresearchersindustrypartnerscommittedimprovinghumanhealthwellbeingalltime-makingcertainsnotonestoneleftunturned-pursuitbettermedicinesbenefitsocietywholemovingforwardexpectseegreatstridesmadefieldmedicinalchemistryespeciallyareasrelateddiscoverydevelopmentnovelsmallmoleculeinhibitorsbaseduponthelinolinescaffoldsincludingourtargetcompoundshowinggreatpromiseagainstvarietydiseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywheremoreeffectivetreatmentsavailablefightbackagainstdebilitatingillnessesaffectingmillionslivesaroundworldtodaythanksthecollectiveeffortsresearchersindustrypartnerscommittedimprovinghumanhealthwellbeingalltime-makingcertainsnotonestoneleftunturned-pursuitbettermedicinesbenefitsocietywholemovingforwardexpectseegreatstridesmadefieldmedicinalchemistryespeciallyareasrelateddiscoverydevelopmentnovelsmallmoleculeinhibitorsbaseduponthelinolinescaffoldsincludingourtargetcompoundshowinggreatpromiseagainstvarietydiseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywheremoreeffectivetreatmentsavailablefightbackagainstdebilitatingillnessesaffectingmillionslivesaroundworldtodaythanksthecollectiveeffortsresearchersindustrypartnerscommittedimprovinghumanhealthwellbeingalltime-makingcertainsnotonestoneleftunturned-pursuitbettermedicinesbenefitsocietywholemovingforwardexpectseegreatstridesmadefieldmedicinalchemistryespeciallyareasrelateddiscoverydevelopmentnovelsmallmoleculeinhibitorsbaseduponthelinolinescaffoldsincludingourtargetcompoundshowinggreatpromiseagainstvarietydiseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywheremoreeffectivetreatmentsavailablefightbackagainstdebilitatingillnessesaffectingmillionslivesaroundworldtodaythanksthecollectiveeffortsresearchersindustrypartnerscommittedimprovinghumanhealthwellbeingalltime-makingcertainsnotonestoneleftunturned-pursuitbettermedicinesbenefitsocietywholemovingforwardexpectseegreatstridesmadefieldmedicinalchemistryespeciallyareasrelateddiscoverydevelopmentnovelsmallmoleculeinhibitorsbaseduponthelinolinescaffoldsincludingourtargetcompoundshowinggreatpromiseagainstvarietydiseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywheremoreeffectivetreatmentsavailablefightbackagainstdebilitatingillnessesaffectingmillionslivesaroundworldtodaythanksthecollectiveeffortsresearchersindustrypartnerscommittedimprovinghumanhealthwellbeingalltime-makingcertainsnotonestoneleftunturned-pursuitbettermedicinesbenefitsocietywholemovingforwardexpectseegreatstridesmadefieldmedicinalchemistryespeciallyareasrelateddiscoverydevelopmentnovelsmallmoleculeinhibitorsbaseduponthelinolinescaffoldsincludingourtargetcompoundshowinggreatpromiseagainstvarietydiseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywheremoreeffectivetreatmentsavailablefightbackagainstdebilitatingillnessesaffectingmillionslivesaroundworldtodaythanksthecollectiveeffortsresearchersindustrypartnerscommittedimprovinghumanhealthwellbeingalltime-makingcertainsnotonestoneleftunturned-pursuitbettermedicinesbenefitsocietywholemovingforwardexpectseegreatstridesmadefieldmedicinalchemistryespeciallyareasrelateddiscoverydevelopmentnovelsmallmoleculeinhibitorsbaseduponthelinolinescaffoldsincludingourtargetcompoundshowinggreatpromiseagainstvarietydiseasesincludingthosementionedabovethanksinnovativeapproachestakenbyscientistsworkinghardpushboundariespossibleeverydaybringinguscloserrealitywhere